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Compound of Interest

Compound Name: Cyclopentanecarbaldehyde

Cat. No.: B151901 Get Quote

Essential Safety and Handling Guide for
Cyclopentanecarbaldehyde
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for the handling of

Cyclopentanecarbaldehyde (CAS No. 872-53-7). Adherence to these guidelines is essential

for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Quantitative Data
Cyclopentanecarbaldehyde is a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation.[1][2][3][4] It is crucial to handle this chemical with appropriate safety

measures to prevent adverse health effects.
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Property Value Source

Molecular Formula C₆H₁₀O [2][5]

Molecular Weight 98.14 g/mol [3][5]

Appearance
Clear colorless to light yellow

liquid
[2]

Boiling Point 140-141 °C [6]

Flash Point 28.3 °C (82.9 °F) - closed cup [5]

Density 0.919 g/mL at 25 °C [6]

GHS Hazard Statements
H226, H315, H319, H335,

H412
[5]

GHS Hazard Statement Key:

H226: Flammable liquid and vapor.[3][5]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[1][3]

H412: Harmful to aquatic life with long lasting effects.[7]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Cyclopentanecarbaldehyde to minimize

exposure and ensure personal safety.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1] A face shield may also be necessary for full facial protection.

[5]
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Skin Protection:

Gloves: Wear appropriate protective gloves resistant to the product (e.g., nitrile rubber).[8]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] This

may include a lab coat, apron, or coveralls ("bunny suit") for head-to-toe protection when

handling hazardous drugs.[9]

Respiratory Protection:

Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits

are exceeded or if irritation or other symptoms are experienced.[1]

A recommended filter type is an organic gases and vapors filter (Type A, Brown,

conforming to EN14387) or a type ABEK (EN14387) respirator filter.[1][5]

A respirator is particularly important when unpacking hazardous drugs that are not in

plastic containers to protect against potential spills or breaks.[9]

Operational Plan: Step-by-Step Handling Protocol
3.1. Preparation and Engineering Controls:

Ensure that eyewash stations and safety showers are close to the workstation location.[1]

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][10]

3.2. Handling:

Wash hands and any exposed skin thoroughly after handling.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]
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Use only non-sparking tools.[1]

Keep the container tightly closed when not in use.[1][10]

Store in a cool, well-ventilated place.[1][10]

3.3. In Case of a Spill:

Remove all sources of ignition.

Ventilate the area.

Soak up the spill with an inert absorbent material.[1]

Place the absorbed material in suitable, closed containers for disposal.[1]

Use spark-proof tools and explosion-proof equipment during cleanup.[1]

Disposal Plan
Dispose of contents and containers to an approved waste disposal plant.[1] Follow all local,

state, and federal regulations for hazardous waste disposal. Do not release into the

environment.[7] The mercury-containing byproducts from certain synthesis procedures are toxic

and should be disposed of as toxic chemicals.[11]

Experimental Workflow Diagram
The following diagram outlines the standard operating procedure for safely handling

Cyclopentanecarbaldehyde.
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Caption: Workflow for Safe Handling of Cyclopentanecarbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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